Cas no 2228238-73-9 (2-(6-bromopyridin-3-yl)prop-2-enoic acid)

• Product Name: 2-(6-bromopyridin-3-yl)prop-2-enoic acid
• CAS No: 2228238-73-9
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 6422217
• PubChem ID: 165826910
• Update Time: 2025-05-26

2-(6-bromopyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-3-yl)prop-2-enoic acid
• EN300-1906283
• 2228238-73-9

• Inchi： 1S/C8H6BrNO2/c1-5(8(11)12)6-2-3-7(9)10-4-6/h2-4H,1H2,(H,11,12)
• InChI Key： OTCIQBAFCVKIFV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(=C)C(=O)O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(6-bromopyridin-3-yl)prop-2-enoic acid

Comprehensive Overview of 2-(6-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2228238-73-9): Properties, Applications, and Industry Trends

The compound 2-(6-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2228238-73-9) is a brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. Characterized by its vinyl carboxylic acid functional group, this molecule serves as a versatile building block for synthesizing complex heterocyclic compounds. Its structural features, including the 6-bromopyridine moiety and α,β-unsaturated carboxylate, enable diverse reactivity patterns under cross-coupling and Michael addition reactions.

Recent studies highlight the growing demand for halogenated pyridine intermediates like 2-(6-bromopyridin-3-yl)prop-2-enoic acid in drug discovery. The bromine atom at the 6-position facilitates Suzuki-Miyaura coupling, a reaction frequently searched by chemists in AI-driven synthesis planning tools. This aligns with industry trends toward fragment-based drug design, where such compounds act as pharmacophore precursors for kinase inhibitors and anti-inflammatory agents.

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Environmental and regulatory considerations are critical for brominated organic compounds. While 2228238-73-9 isn’t classified as hazardous, its handling requires standard precautions for reactive carbonyl compounds. Analytical methods such as HPLC purity testing and NMR characterization are frequently discussed in user-generated content, emphasizing quality control needs.

Innovative applications include its use in metal-organic frameworks (MOFs) and photoactive materials, addressing sustainability trends. Researchers exploring "green chemistry alternatives for halogenated intermediates" may find this compound’s balanced reactivity valuable. Its electron-deficient pyridine ring further enables applications in organic electronics, a field gaining traction in material science communities.

Storage recommendations for 2-(6-bromopyridin-3-yl)prop-2-enoic acid typically suggest inert atmospheres and low temperatures, reflecting common user concerns about compound stability. The CAS 2228238-73-9 database entries often link to structure-activity relationship (SAR) studies, particularly in patents for crop protection agents and biodegradable polymers.